Cas no 2921-57-5 (Methylprednisolone succinate)

• Product Name: Methylprednisolone succinate
• CAS No: 2921-57-5
• MF: C₂₆H₃₄O₈
• MW: 474.543368816376
• MDL: MFCD00271782
• CID: 43585
• PubChem ID: 16923
• Update Time: 2025-09-28

Methylprednisolone succinate Chemical and Physical Properties

Names and Identifiers

• Methylprednisolone Hemisuccinate
• Methylprednisolone hydrogen succinate
• 20-DEHYDRO CHOLESTEROL 3-ACETATE
• 4-[2-[(6S,8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid
• 6α-Methylprednisolone 21-hemisuccinate
• 6-methylprednisolone-21-hemisuccinate
• EINECS 220-863-9
• methylprednisolone 21-hemisuccinate
• methylprednisolone hemisuccinate esters
• Methylprednisolone sodium hemisuccinate
• METHYLPREDNISOLONE SODIUM SUCCINATE
• methylprednisolone succinate
• Solumedrol
• UNII-5GMR90S4KN
• Urbason-Soluble
• 11β,17,21-Trihydroxy-6α-methylpregna-1,4-diene-3,20-dione 21-succinate
• 11beta,17,21-Trihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione 21-(hydrogen succinate)
• methylprednisolone-sodium-succinate
• 4-(2-((6S,8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-6,10,13-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethoxy)-4-oxobutanoic acid
• 11beta,17,21-Trihydroxy-6alpha-methyl-3,20-dioxopregna-1,4-dien-21-yl 3-carboxypropionate
• Q27262132
• NCGC00185763-03
• Methylprednisolone hydrogen hemisuccinate
• Methylprednisolone hydrogen succinate for performance test
• 6alpha-Methylprednisolone 21-hemisuccinate
• NCGC00185763-01
• Pregna-1,4-diene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-6-methyl-, (6alpha,11beta)-
• AS-76484
• CHEMBL1201265
• 4-[2-[(6S,8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxo-ethoxy]-4-oxo-butanoic acid
• 4-{2-[(1R,3aS,3bS,5S,9aR,9bS,10S,11aS)-1,10-dihydroxy-5,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethoxy}-4-oxobutanoic acid
• METHYLPREDNISOLONE HEMISUCCINATE [USP-RS]
• 6a-Methylprednisolone 21-Hemisuccinate
• Methylprednisolone Hemisuccinate [USP]
• DB14644
• s6588
• HY-B1900R
• Methylpredinisolone hemisuccinate
• METHYLPREDNISOLONE HEMISUCCINATE [WHO-DD]
• Methylprednisolone hemisuccinate (USP)
• HY-B1900
• AKOS015894899
• EN300-19751456
• NS00122259
• EC 220-863-9
• METHYLPREDNISOLONE HYDROGEN SUCCINATE [MART.]
• METHYLPREDNISOLONE HEMISUCCINATE [USP MONOGRAPH]
• A819819
• 11BETA,17,21-TRIHYDROXY-6ALPHA-METHYLPREGNA-1,4-DIENE-3,20-DIONE 21-SUCCINATE
• Methylprednisolone hydrogen succinate for peak identification
• Methylprednisolone succinate (JP17)
• DTXSID80183466
• CS-8183
• D05000
• D97631
• 6-Methylprednisolone hemisuccinate
• Methylprednisolone succinate (Standard)
• SCHEMBL7915
• CHEBI:135765
• 5GMR90S4KN
• METHYLPREDNISOLONE SUCCINATE [JAN]
• 2921-57-5
• CS-0694832
• METHYLPREDNISOLONE HEMISUCCINATE [USP IMPURITY]
• 6alpha-Methylprednisolone hemisuccinate
• IMBXEJJVJRTNOW-XYMSELFBSA-N
• Hemisuccinate, Methylprednisolone
• Succinate, Methylprednisolone
• METHYLPREDNISOLONE HEMISUCCINATE (USP-RS)
• Sodium Hemisuccinate, Methylprednisolone
• 6 alpha-Methylprednisolone Sodium Hemisuccinate
• METHYLPREDNISOLONE HEMISUCCINATE (USP MONOGRAPH)
• 4-(2-((1R,3aS,3bS,5S,9aR,9bS,10S,11aS)-1,10-dihydroxy-5,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta(a)phenanthren-1-yl)-2-oxoethoxy)-4-oxobutanoic acid
• Methylprednisolone Hemisuccinate Monosodium Salt
• METHYLPREDNISOLONE HYDROGEN SUCCINATE (MART.)
• 220-863-9
• METHYLPREDNISOLONE HEMISUCCINATE (USP IMPURITY)
• FM39645
• Methylprednisolone succinate

• MDL： MFCD00271782
• Inchi： 1S/C26H34O8/c1-14-10-16-17-7-9-26(33,20(29)13-34-22(32)5-4-21(30)31)25(17,3)12-19(28)23(16)24(2)8-6-15(27)11-18(14)24/h6,8,11,14,16-17,19,23,28,33H,4-5,7,9-10,12-13H2,1-3H3,(H,30,31)/t14-,16-,17-,19-,23+,24-,25-,26-/m0/s1
• InChI Key： IMBXEJJVJRTNOW-XYMSELFBSA-N
• SMILES： O[C@]1(C(COC(CCC(=O)O)=O)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 474.22500
• Monoisotopic Mass: 474.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 981
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 689.6°C at 760 mmHg
• Flash Point: 230.7±25.0 °C
• Refractive Index: 1.593
• PSA: 138.20000
• LogP: 2.21930
• Vapor Pressure: 0.0±4.9 mmHg at 25°C

Methylprednisolone succinate Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P411+P235-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives